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Compound of Interest

Compound Name:
Bis(2-ethylhexyl) 4-cyclohexene-

1,2-dicarboxylate

Cat. No.: B1268027 Get Quote

An In-depth Technical Guide on the Physicochemical Properties of Bis(2-ethylhexyl) 4-
cyclohexene-1,2-dicarboxylate

This technical guide provides a comprehensive overview of the boiling point and related

physicochemical properties of Bis(2-ethylhexyl) 4-cyclohexene-1,2-dicarboxylate. It is

intended for researchers, scientists, and professionals in drug development and materials

science who require detailed information for experimental and developmental purposes. This

document includes a summary of quantitative data, a detailed experimental protocol for boiling

point determination, and a visualization of a relevant biological pathway associated with this

class of compounds.

Physicochemical Properties
Bis(2-ethylhexyl) 4-cyclohexene-1,2-dicarboxylate, also known as 4-Cyclohexene-1,2-

dicarboxylic Acid Di(2-ethylhexyl) Ester, is a high-molecular-weight organic ester.[1][2] Due to

its structure, it is expected to have a high boiling point and low volatility. While a specific

experimentally determined boiling point for this compound is not readily available in scientific

literature, a predicted value for the closely related saturated analogue, bis(2-ethylhexyl)

cyclohexane-1,2-dicarboxylate (CAS 84-71-9), is reported to be 463.9°C at standard

atmospheric pressure.[3] This value serves as a reliable estimate due to the structural similarity

between the two compounds.

Table 1: Summary of Physicochemical Data for Cyclohexene Dicarboxylate Esters
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Property Value Compound Notes

Boiling Point 463.9°C (Predicted)

Bis(2-ethylhexyl)

cyclohexane-1,2-

dicarboxylate

At 760 mmHg.[3]

Molecular Formula C24H42O4

Bis(2-ethylhexyl) 4-

cyclohexene-1,2-

dicarboxylate

-

Molecular Weight 394.60 g/mol

Bis(2-ethylhexyl) 4-

cyclohexene-1,2-

dicarboxylate

[1]

Density 0.959 g/cm³

Bis(2-ethylhexyl)

cyclohexane-1,2-

dicarboxylate

-

Experimental Protocol: Boiling Point Determination
by Thiele Tube Method
The following protocol details a standard laboratory procedure for the determination of the

boiling point of a high-boiling liquid like Bis(2-ethylhexyl) 4-cyclohexene-1,2-dicarboxylate
using the Thiele tube method. This method is suitable for small sample volumes.[4]

Principle: The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure.[5][6] In this method, a small amount of the liquid is heated

in a tube along with an inverted capillary tube. As the liquid is heated past its boiling point, the

air trapped in the capillary tube expands and escapes, producing a stream of bubbles. Upon

cooling, the vapor pressure inside the capillary drops. When the external pressure equals the

vapor pressure of the liquid, the liquid is drawn into the capillary tube. The temperature at

which this occurs is the boiling point.[4]

Apparatus and Materials:

Thiele tube

High-temperature thermometer (-10 to 400°C range)
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Small test tube (e.g., 75 x 12 mm)

Capillary tubes (sealed at one end)

Mineral oil or other suitable high-boiling heat-transfer fluid

Rubber band or wire for attaching the test tube to the thermometer

Bunsen burner or heating mantle

Clamp and stand

Procedure:

Sample Preparation: Add approximately 0.5 mL of Bis(2-ethylhexyl) 4-cyclohexene-1,2-
dicarboxylate into the small test tube.

Capillary Tube Insertion: Place a capillary tube (sealed end up) inside the test tube

containing the sample.

Assembly: Attach the test tube to the thermometer using a small rubber band or wire. The

bulb of the thermometer should be level with the bottom of the test tube.

Thiele Tube Setup: Insert the thermometer and test tube assembly into the Thiele tube,

which should be filled with mineral oil to a level above the side arm.[4] The sample in the test

tube should be fully immersed in the oil.

Heating: Gently heat the side arm of the Thiele tube with a Bunsen burner or a heating

mantle.[7] The design of the Thiele tube ensures uniform heating of the oil bath through

convection.

Observation: As the temperature rises, a stream of bubbles will emerge from the open end of

the capillary tube. Continue heating until a continuous and rapid stream of bubbles is

observed. This indicates that the temperature is slightly above the boiling point.

Cooling and Measurement: Remove the heat source and allow the apparatus to cool slowly.

The rate of bubbling will decrease.
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Boiling Point Determination: The boiling point is the temperature at which the bubbling stops

and the liquid just begins to be drawn into the capillary tube.[4][7] Record this temperature.

Pressure Correction (Optional but Recommended): Record the ambient atmospheric

pressure. If the pressure is not 760 mmHg, the observed boiling point can be corrected to

the normal boiling point using a nomograph or the Clausius-Clapeyron relation.

Associated Signaling Pathway: Peroxisome
Proliferator-Activated Receptor (PPAR) Pathway
Plasticizers, including cyclohexane dicarboxylates, have been studied for their potential

biological activities, including effects on metabolic pathways.[8] One of the key signaling

pathways that can be affected by this class of compounds is the Peroxisome Proliferator-

Activated Receptor (PPAR) pathway. PPARs are nuclear receptors that play a crucial role in the

regulation of lipid metabolism.[8] The diagram below illustrates a simplified workflow of PPAR

activation by a ligand, such as a plasticizer metabolite.
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Caption: PPAR signaling pathway activation by a ligand.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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